2-(5-ethyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethan-1-amine

• IUPAC Name: 2-(5-ethyl-3-thiophen-3-ylpyrazol-1-yl)ethanamine
• InChI: InChI=1S/C11H15N3S/c1-2-10-7-11(9-3-6-15-8-9)13-14(10)5-4-12/h3,6-8H,2,4-5,12H2,1H3
• InChI Key: QTAOEPWJBSFPHK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=NN1CCN)C2=CSC=C2
• Molecular Formula: C11H15N3S
• Molecular Weight: 221.32 g/mol

Description

2-(5-ethyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethan-1-amine, otherwise known as ETTP, is an organic compound of the pyrazole family. It is a heterocyclic, aromatic compound, with a molecular formula of C7H11N2S. ETTP is a colorless, crystalline solid, with a melting point of 109°C. It is an important research chemical, used in the synthesis of a variety of organic compounds.

Scientific Research Applications

Synthesis and Transformations

The compound is involved in synthetic chemistry, where its derivatives are synthesized for various applications. For example, the synthesis and transformations of ethyl (2E)-3-N,N-dimethylamino-2-(5-ethoxy-1-phenyl-1H-pyrazol-3-yl)propenoate demonstrate the versatility of pyrazolyl compounds in forming different structures through reactions with amines and other compounds (Stanovnik, Bevk, Golič, Golobič, & Svete, 2005).

Catalysis

Pyrazolyl compounds have been utilized in catalysis, such as in the copolymerization of CO2 and cyclohexene oxide, demonstrating their potential in green chemistry and materials science. The zinc(II) carboxylate complexes derived from pyrazolyl compounds show significant activity as catalysts, highlighting their utility in polymerization processes to create environmentally friendly polymers (Matiwane, Obuah, & Darkwa, 2020).

Material Science

The modification of materials through chemical reactions involving pyrazolyl compounds is another area of application. For instance, radiation-induced poly vinyl alcohol/acrylic acid hydrogels modified with various amine compounds, including pyrazolyl derivatives, show enhanced properties suitable for medical applications, indicating the role of these compounds in developing new materials with specific functionalities (Aly & El-Mohdy, 2015).

Antimicrobial and Antitumor Activities

Pyrazolyl-thiazoles incorporating the thiophene moiety have been synthesized and evaluated as potent anti-tumor agents. Their structure-activity relationship reveals promising activities against various cancer cell lines, suggesting the potential of pyrazolyl compounds in medicinal chemistry and drug development (Gomha, Edrees, & Altalbawy, 2016).